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Compound of Interest

Compound Name: Hg-10-102-01

Cat. No.: B607943

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of Hg-10-102-01, a potent and selective inhibitor of Leucine-Rich Repeat
Kinase 2 (LRRK2).

Compound Information

Hg-10-102-01 is a brain-penetrable LRRK2 inhibitor investigated for its potential in Parkinson's
disease research.[1][2] It selectively inhibits both wild-type LRRK2 and the G2019S mutant,
which is commonly associated with the disease.[1][3][4]

Table 1: Physicochemical Properties of Hg-10-102-01

Property Value Reference
Molecular Formula C17H20CINsO3 [2][5][6]
Molecular Weight 377.83 g/mol [51[6]

CAS Number 1351758-81-0 [2][5]
Appearance Off-white to crystalline solid [2]

Purity >98% [2]
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Solubility Data

Hg-10-102-01 exhibits solubility in various organic solvents, with Dimethyl Sulfoxide (DMSO)
being the most common and effective for preparing high-concentration stock solutions.[1][2][5]

Table 2: Solubility of Hg-10-102-01 in Common Solvents

Solvent Solubility Reference
DMSO > 50 mg/mL (132.33 mM) [1][5]

DMF 10 mg/mL [2]

Ethanol 0.3 mg/mL [2]
DMSO:PBS (pH 7.2) (1:4) 0.2 mg/mL [2]

Water Insoluble [7]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Hg-10-102-01 in DMSO.
This is a common starting concentration for in vitro experiments.

Materials:

e Hg-10-102-01 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or vials (amber or covered in foil)
o Calibrated micropipettes

» Vortex mixer

e Sonicator (optional, but recommended)[5]
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e Analytical balance
Procedure:

o Equilibrate: Allow the vial of Hg-10-102-01 powder to reach room temperature before
opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of Hg-10-102-01 powder using an analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.7783 mg of
the compound.

» Solvent Addition: Add the calculated volume of DMSO to the vial containing the Hg-10-102-
01 powder. For 3.7783 mg, add 1 mL of DMSO.

e Dissolution:
o Cap the vial tightly.
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
o If the compound does not fully dissolve, sonication is recommended to aid dissolution.[5]

 Visual Inspection: Visually inspect the solution to ensure that the compound has completely
dissolved and the solution is clear.

» Aliquoting and Storage:

o For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot
the stock solution into smaller, single-use volumes.

o Store the aliquots in tightly sealed amber vials or tubes wrapped in foil to protect from
light.

o For long-term storage, store the stock solution at -80°C. For short-term storage, -20°C is
acceptable.[1][5]

Table 3: Reconstitution Table for Preparing Various Molarities of Hg-10-102-01 in DMSO
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Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 2.6467 mL 13.2335 mL 26.4669 mL

5mM 0.5293 mL 2.6467 mL 5.2934 mL

10 mM 0.2647 mL 1.3233 mL 2.6467 mL

50 mM 0.0529 mL 0.2647 mL 0.5293 mL

This table is adapted from vendor-provided data.[5]

Signaling Pathway and Experimental Workflow

Hg-10-102-01 acts as an inhibitor of LRRK2, a key kinase in a signaling pathway implicated in

Parkinson's disease. Inhibition of LRRK2 can prevent the phosphorylation of its downstream

targets.
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Caption: LRRK2 Inhibition by Hg-10-102-01

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of

Hg-10-102-01 in a cell-based assay.
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Caption: Cell-Based Assay Workflow

Storage and Stability

Proper storage of Hg-10-102-01, both in its solid form and in solution, is critical to maintain its

activity and ensure experimental reproducibility.

Table 4: Storage Recommendations
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Storage .

Form Duration Reference
Temperature

Powder -20°C 3years [5]

In Solvent (e.g.,
-80°C 1 year [5]

DMSO)

Important Considerations:

e Hygroscopic Nature of DMSO: DMSO is hygroscopic and can absorb moisture from the air,
which may impact the solubility of Hg-10-102-01. It is recommended to use newly opened or
properly stored anhydrous DMSO for preparing stock solutions.[1]

» Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the stock solution as this can
lead to degradation of the compound. Aliquoting into single-use volumes is highly
recommended.

 Light Sensitivity: Protect the compound, both in solid form and in solution, from light to
prevent photodegradation. Use amber vials or wrap containers with aluminum foil.

By following these guidelines, researchers can ensure the accurate and effective use of Hg-10-
102-01 in their experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607943#how-to-prepare-hg-10-102-01-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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